7-Methyl-3-(morpholinomethyl)-2-phenylimidazo[1,2-a]pyridine

• IUPAC Name: 4-[(7-methyl-2-phenylimidazo[1,2-a]pyridin-3-yl)methyl]morpholine
• InChI: InChI=1S/C19H21N3O/c1-15-7-8-22-17(14-21-9-11-23-12-10-21)19(20-18(22)13-15)16-5-3-2-4-6-16/h2-8,13H,9-12,14H2,1H3
• InChI Key: XWRNYKBJTXUZEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=C(N2C=C1)CN3CCOCC3)C4=CC=CC=C4
• Molecular Formula: C19H21N3O
• Molecular Weight: 307.4 g/mol
• CAS No.: 477886-89-8

Description

4-[(7-methyl-2-phenyl-3-imidazo[1,2-a]pyridinyl)methyl]morpholine is a member of imidazoles.

Scientific Research Applications

Synthesis and Chemical Properties

A range of novel compounds, including those with morpholine and pyridine derivatives, have been synthesized through various chemical reactions, showcasing the versatility of these compounds in heterocyclic synthesis. For instance, compounds incorporating a (thio)pyrimidine moiety were obtained by intramolecular cyclization, demonstrating the potential for creating diverse molecular structures (Ho & Suen, 2013). Additionally, the synthesis of Mannich Bases of 2,5‐Disubstituted 4‐Thiazolidinones highlights the application in producing compounds with potential antimicrobial activities (Kocabalkanli, Ateş, & Ötük, 2001).

Biological Activity

Some derivatives of imidazo[1,2-a]pyridine have shown significant biological activities, such as inhibitory effects against acetylcholinesterase, which is relevant in the context of protective agents against organophosphorus compounds (Sundberg, Dalvie, Cordero, & Musallam, 1993). Additionally, novel selenylated imidazo[1,2-a]pyridines have been explored for their promising activity against breast cancer cells, indicating the potential for chemotherapy applications (Almeida et al., 2018).

Insights into Supramolecular Aggregation

Research into the structural modifications of thiazolo[3, 2-a]pyrimidines, which share structural similarities with the compound , provides insights into their conformational features and supramolecular aggregation. This research helps understand the chemical behavior and potential applications of these compounds in more complex chemical and biological systems (Nagarajaiah & Begum, 2014).